Bis(N-2-ethoxyethyl 2-hexyldecanoate)amine

• Molecular Formula: C40H79NO6
• Molecular Weight: 670.1 g/mol
• InChI: InChI=1S/C40H79NO6/c1-5-9-13-17-19-23-27-37(25-21-15-11-7-3)39(42)46-35-33-44-31-29-41-30-32-45-34-36-47-40(43)38(26-22-16-12-8-4)28-24-20-18-14-10-6-2/h37-38,41H,5-36H2,1-4H3
• InChIKey: YRBNBVIIUNJRBV-UHFFFAOYSA-N

Bis(N-2-ethoxyethyl 2-hexyldecanoate)amine: Product Overview for PEG-Lipid Delivery Candidates

Bis(N-2-ethoxyethyl 2-hexyldecanoate)amine (CAS 2985009-59-2) is a cationic lipid-like PEG compound characterized by a polar alcohol head group, four hydrophobic tails bound via ester linkages, and a tertiary amine linker . Its molecular formula is C40H79NO6 with a molecular weight of 670.06 . Structurally, it integrates a hydrophilic PEG linker to enhance water solubility and a cationic tertiary amine for potential nucleic acid complexation . This compound is specifically categorized under ALC-0315 analogs , distinguishing it from conventional ionizable lipids used in mRNA delivery systems.

Lipid Class

Cationic PEG-lipid with ethoxyethyl head group, distinct from ionizable lipids

Analog Series

ALC-0315 analog suitable for structure-activity relationship studies of LNP components

Formulation Role

Designed as PEG-lipid component for colloidal stability and surface engineering in LNPs

Procurement Risk of Bis(N-2-ethoxyethyl 2-hexyldecanoate)amine: Why Lipid Substitution Compromises Performance

Within the broader class of cationic and ionizable lipids, structural variations—particularly in head group chemistry, linker composition, and hydrophobic tail architecture—directly govern LNP physicochemical properties, encapsulation efficiency, and in vivo potency [1]. Bis(N-2-ethoxyethyl 2-hexyldecanoate)amine features a unique PEG-containing head group that is absent in clinically validated lipids like ALC-0315 and SM-102 , while its branched 2-hexyldecanoate tails differ from the linear or unsaturated tails of DLin-MC3-DMA . Generic substitution without considering these structural distinctions can lead to unpredictable changes in mRNA encapsulation, cellular uptake, and endosomal escape, ultimately affecting therapeutic efficacy [2]. The quantitative evidence below demonstrates that these structural nuances translate into measurable performance differences that are critical for scientific selection.

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Head Group Chemistry

Replacing with ALC-0315 removes the PEG-like ethoxyethyl head group, which may shift LNP surface properties and immunogenicity profile.

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Tail Architecture

DLin-MC3-DMA has two unsaturated linoleyl tails; the four branched saturated tails of this compound may alter bilayer packing and encapsulation behavior.

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Lipid Class Function

Substituting a PEG-lipid with an ionizable lipid (e.g., SM-102) can compromise steric stabilization and circulation half-life, as their LNP roles differ fundamentally.

• [1] Escalona-Rayo O, et al. In vitro and in vivo evaluation of clinically-approved ionizable cationic lipids shows divergent results between mRNA transfection and vaccine efficacy. Biomed Pharmacother. 2023;165:115065. View Source
• [2] Lotter C, et al. Comparison of ionizable lipids for lipid nanoparticle mediated DNA delivery. Eur J Pharm Biopharm. 2024;203:114463. View Source

Quantitative Head-to-Head Differentiation for Scientific Procurement

Head Group and Linker Divergence vs. ALC-0315

Bis(N-2-ethoxyethyl 2-hexyldecanoate)amine differentiates from ALC-0315 primarily through its PEG-containing head group. ALC-0315 features a 4-hydroxybutyl head group, whereas the target compound incorporates a bis(2-ethoxyethyl)amine moiety, introducing hydrophilic PEG character . The linker architecture also differs: ALC-0315 employs a hexane-6,1-diyl linker, while the target compound utilizes ethoxyethyl linkers [1]. These structural differences are not merely cosmetic; they alter the compound's physicochemical profile and its role in LNP formulations.

Head Group vs. ALC-0315

Head-to-head

Target: bis(2-ethoxyethyl)amine head ALC-0315: 4-hydroxybutyl head

Target: ethoxyethyl linker ALC-0315: hexane-6,1-diyl linker

Presence of PEG-like ethoxyethyl moieties vs. absence

LNP surface property context may differ; not interchangeable without reformulation

Chemical structure analysis; immunogenicity requires separate evaluation

Evidence Dimension	Structural composition of head group and linker
Target Compound Data	Bis(2-ethoxyethyl)amine head group; ethoxyethyl linker
Comparator Or Baseline	ALC-0315: 4-hydroxybutyl head group; hexane-6,1-diyl linker
Quantified Difference	Presence of PEG-like ethoxyethyl moieties in target vs. absence in comparator
Conditions	Chemical structure analysis

Why This Matters

This structural divergence means the target compound cannot be interchanged with ALC-0315 without altering LNP surface properties and potential immunogenicity.

• [1] ChemicalBook. ALC-0315 product page. CAS 2036272-55-4. Available at: https://www.chemicalbook.cn/2036272-55-4.htm View Source

Hydrophobic Tail Architecture vs. DLin-MC3-DMA

The target compound contains four branched 2-hexyldecanoate tails, providing a distinct hydrophobic anchor configuration compared to DLin-MC3-DMA, which possesses two unsaturated linoleyl tails . This difference in tail number and saturation state impacts lipid bilayer fluidity and LNP stability [1]. Furthermore, the target compound's ester-linked tails are biodegradable, a feature shared with many modern ionizable lipids but absent in some older cationic lipids .

Tail Architecture vs. DLin-MC3-DMA

Head-to-head

4 branched saturated tails (C16 each)

vs. DLin-MC3-DMA: 2 unsaturated linoleyl tails (C18 each)

Higher hydrophobic volume may influence LNP core packing and encapsulation efficiency

Tail saturation and branching affect bilayer fluidity; verify in target formulation

Evidence Dimension	Number and type of hydrophobic tails
Target Compound Data	Four branched, saturated 2-hexyldecanoate tails (C16 each)
Comparator Or Baseline	DLin-MC3-DMA: Two unsaturated linoleyl tails (C18 each)
Quantified Difference	Two additional hydrophobic tails in target; branched vs. linear tail architecture
Conditions	Chemical structure analysis

Why This Matters

The four-tail architecture provides a higher hydrophobic volume, which can influence LNP core packing density and nucleic acid encapsulation efficiency.

• [1] Schoenmaker L, et al. mRNA-lipid nanoparticle COVID-19 vaccines: Structure and stability. Int J Pharm. 2021;601:120586. View Source

Water Solubility Mechanism vs. SM-102

Bis(N-2-ethoxyethyl 2-hexyldecanoate)amine incorporates a hydrophilic PEG linker that increases the compound's water solubility in aqueous media . In contrast, SM-102 is an ionizable amino lipid without a dedicated PEG linker; it relies on its tertiary amine for pH-dependent solubility . While SM-102 has a reported apparent pKa of 6.68 , the target compound's pKa is not explicitly reported, but its cationic nature suggests pH-dependent behavior. The presence of the PEG linker in the target compound is designed to enhance aqueous solubility independently of pH, which can simplify formulation workflows.

Solubility Mechanism vs. SM-102

Class-level inference

PEG linker provides pH-independent aqueous solubility; SM-102 relies on ionizable amine (pKa ~6.68)

Formulation-context; may simplify workflow by reducing need for additional PEG-lipid excipients

Target pKa not explicitly reported; solubility advantage requires experimental confirmation

Evidence Dimension	Presence of PEG linker for water solubility
Target Compound Data	Contains PEG linker (ethoxyethyl moieties); enhances aqueous solubility
Comparator Or Baseline	SM-102: No PEG linker; relies on ionizable amine for solubility
Quantified Difference	Qualitative difference in solubility mechanism
Conditions	Chemical structure and solubility description

Why This Matters

The PEG linker provides a different solubility profile, potentially reducing the need for additional PEG-lipid excipients in some formulations and influencing LNP stability.

PEG-Lipid vs. Ionizable Lipid Classification

Bis(N-2-ethoxyethyl 2-hexyldecanoate)amine is explicitly classified as a 'PEG lipid' and a 'cationic lipid-like PEG compound' . In contrast, ALC-0315 is categorized as an 'ionizable aminolipid' . This functional classification difference reflects the intended role within LNP formulations. PEG lipids typically reside on the LNP surface to provide steric stabilization and extend circulation half-life, whereas ionizable lipids are core components responsible for mRNA encapsulation and endosomal escape [1]. Substituting a PEG lipid with an ionizable lipid (or vice versa) would fundamentally alter LNP architecture and performance.

Lipid Classification

Class-level inference

Cationic PEG-lipid vs. ionizable aminolipid (ALC-0315)

Different LNP roles: steric stabilization vs. endosomal escape; category mismatch risks formulation failure

Vendor classification; confirm intended use in LNP design of experiments

Evidence Dimension	Functional lipid classification
Target Compound Data	PEG lipid / cationic lipid-like PEG compound
Comparator Or Baseline	ALC-0315: Ionizable aminolipid
Quantified Difference	Categorical difference in lipid class and intended LNP role
Conditions	Vendor classification and scientific literature

Why This Matters

Procuring the wrong lipid class can lead to LNP formulation failure, as PEG lipids and ionizable lipids serve distinct and non-interchangeable functions in nucleic acid delivery systems.

• [1] Hald Albertsen C, et al. The role of lipid components in lipid nanoparticles for vaccines and gene therapy. Adv Drug Deliv Rev. 2022;188:114416. View Source

High-Value Application Scenarios for Bis(N-2-ethoxyethyl 2-hexyldecanoate)amine

PEGylated LNP Formulations for Colloidal Stability

This compound is optimally employed as a PEG-lipid component in LNP formulations where enhanced water solubility and steric stabilization are required . Its PEG linker contributes to aqueous dispersibility, which can reduce particle aggregation during storage and improve shelf-life compared to formulations lacking PEG-lipids [1]. Researchers developing LNPs for mRNA or siRNA delivery can utilize this compound to explore the impact of PEG-lipid architecture on LNP stability and in vivo performance.

ALC-0315 Analog Libraries for SAR Studies

Given its classification as an ALC-0315 analog , Bis(N-2-ethoxyethyl 2-hexyldecanoate)amine serves as a valuable building block in medicinal chemistry campaigns aimed at optimizing ionizable lipid structures for improved delivery efficiency. Its unique combination of a PEG-like head group and four branched hydrophobic tails makes it a distinct candidate for SAR studies investigating the influence of head group hydrophilicity on LNP transfection potency and biodistribution.

Lipid-Based Carriers for Poorly Soluble Drugs

The compound's amphiphilic nature—combining a cationic tertiary amine with a PEG linker and four hydrophobic tails—positions it as a candidate excipient for formulating lipid-based carriers (e.g., liposomes, solid lipid nanoparticles) for poorly soluble drugs . Its ability to enhance aqueous solubility can be leveraged to improve the apparent solubility and bioavailability of hydrophobic small molecule payloads, a common challenge in pharmaceutical development.

mRNA Vaccine Formulation with Tailored PEG-Lipid Properties

In mRNA vaccine research, the choice of PEG-lipid influences LNP immunogenicity and anti-PEG antibody responses [2]. Bis(N-2-ethoxyethyl 2-hexyldecanoate)amine, with its unique ethoxyethyl head group, offers an alternative to conventional PEG-lipids like DMG-PEG2000. Researchers can evaluate this compound to modulate the surface presentation of PEG chains on LNPs, potentially mitigating accelerated blood clearance (ABC) phenomena or altering tissue tropism in preclinical models.

Application

Selection Property

Validation Focus

PEGylated LNP colloidal stability studies

Ethoxyethyl PEG-lipid architecture for steric stabilization

Aggregation, shelf-life, and particle size endpoints

ALC-0315 analog SAR studies

Distinct head group and four-tail hydrophobic domain vs. ALC-0315

Transfection potency and biodistribution endpoints

Lipid-based carrier formulation for poorly soluble compounds

Amphiphilic PEG-lipid with cationic tertiary amine

Solubility enhancement and drug loading endpoints

mRNA vaccine LNP surface PEG optimization

Ethoxyethyl PEG-lipid as alternative to DMG-PEG2000

Anti-PEG antibody response and accelerated blood clearance endpoints

• [1] Schoenmaker L, et al. mRNA-lipid nanoparticle COVID-19 vaccines: Structure and stability. Int J Pharm. 2021;601:120586. View Source
• [2] Ju Y, et al. Anti-PEG antibodies in the clinic: Current issues and beyond PEGylation. J Control Release. 2022;352:476-490. View Source